![molecular formula C10H8N6S B2952167 4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine CAS No. 953754-64-8](/img/structure/B2952167.png)
4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine
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Overview
Description
“4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine” is a complex organic compound that contains a tetrazole ring. Tetrazoles are synthetic or man-made organic heterocyclic compounds that consist of a doubly unsaturated five-membered aromatic ring with four nitrogen, one carbon, and two hydrogen atoms . They have been used in various fields due to their diverse biological applications, predominantly in the area of material and medicinal chemistry .
Synthesis Analysis
The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide . Various synthetic approaches have been developed for this transformation .Molecular Structure Analysis
Tetrazoles exhibit both electron-donating and electron-withdrawing properties due to the nitrogen-rich conjugated structure . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .Chemical Reactions Analysis
Tetrazoles are appealing ligands in coordination chemistry and important compounds in pharmaceutical and material sciences . Moreover, 1H-tetrazoles proved valuable for the preparation of substituted tetrazoles and other nitrogen-containing heterocycles .Physical And Chemical Properties Analysis
Tetrazoles are synthetic or man-made organic heterocyclic compounds that consist of a doubly unsaturated five-membered aromatic ring with four nitrogen, one carbon, and two hydrogen atoms . They exhibit both electron-donating and electron-withdrawing properties due to the nitrogen-rich conjugated structure .Mechanism of Action
Target of Action
The primary target of the compound 4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine is fungal CYP51 . CYP51, also known as 14α-demethylase, plays a vital role in the formation of ergosterol, a compound that is crucial for the integrity of cell membranes .
Mode of Action
The compound interacts with its target by binding and inhibiting CYP51 . This inhibition prevents the formation of ergosterol, disrupting the integrity of the fungal cell membranes . The tetrazole moiety in the compound increases its selectivity for CYP51, resulting in little interaction with human cytochrome P450s . This high selectivity distinguishes it from other antifungals with imidazole or triazole moieties, such as ketoconazole or fluconazole, which have a high number of drug-drug interactions due to their interaction with human CYPs .
Biochemical Pathways
By inhibiting CYP51, the compound disrupts the ergosterol biosynthesis pathway . Ergosterol is a key component of fungal cell membranes, and its absence leads to a loss of membrane integrity . This disruption of the cell membrane structure is the primary downstream effect of the compound’s action on the biochemical pathway.
Pharmacokinetics
They are often used as metabolically stable substitutes for carboxylic acid functional groups, which can enhance their bioavailability .
Result of Action
The primary result of the compound’s action is the disruption of fungal cell membranes due to the inhibition of ergosterol synthesis . This leads to the death of the fungal cells, making the compound effective against most microorganisms associated with recurrent vulvovaginal candidiasis (RVVC) .
Action Environment
The action of the compound can be influenced by various environmental factors. For instance, tetrazoles can react with acidic materials and strong oxidizers to generate corrosive and toxic gases and heat . They can also react with a few active metals to produce new compounds that are explosive on shock . These properties suggest that the compound’s action, efficacy, and stability could be affected by the pH and the presence of oxidizing agents or active metals in its environment .
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine is its broad spectrum of biological activities. This makes it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for the investigation of 4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine. One possible direction is the further investigation of its potential use in the treatment of cancer. Another direction is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine involves the reaction of 3-(1H-tetrazol-1-yl)aniline with 2-bromo-4-(3-bromophenyl)thiazole in the presence of a palladium catalyst. This reaction results in the formation of the desired compound in good yield. The purity of the compound can be further improved by recrystallization from suitable solvents.
Scientific Research Applications
4-[3-(1H-tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine has been extensively studied for its potential use in the development of new drugs. This compound has been shown to possess various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
Safety and Hazards
Properties
IUPAC Name |
4-[3-(tetrazol-1-yl)phenyl]-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N6S/c11-10-13-9(5-17-10)7-2-1-3-8(4-7)16-6-12-14-15-16/h1-6H,(H2,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWIMPCROBYQYGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=NN=N2)C3=CSC(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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